Cas no 117411-02-6 (4-Amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol)

• Product Name: 4-Amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol
• CAS No: 117411-02-6
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• MDL: MFCD12027917
• CID: 3159627
• PubChem ID: 12405159
• Update Time: 2025-05-24

4-Amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol
• 117411-02-6
• MFCD12027917
• 4-amino-2-phenyl-2,5-dihydro-1H-1,3,5-triazine-6-thione
• AKOS005143069
• STL122088
• SB73320
• 6-amino-4-phenyl-1,4-dihydro-1,3,5-triazine-2-thiol
• ALBB-008341
• 4-amino-6-phenyl-5,6-dihydro-1H-1,3,5-triazine-2-thione
• AKOS005214363
• STK505325
• H24743
• LS-02912

• MDL： MFCD12027917
• Inchi： 1S/C9H10N4S/c10-8-11-7(12-9(14)13-8)6-4-2-1-3-5-6/h1-5,7H,(H4,10,11,12,13,14)
• InChI Key： KNCPIPXWOPQHLR-UHFFFAOYSA-N
• SMILES： S=C1NC(N)=NC(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 206.06261751Da
• Monoisotopic Mass: 206.06261751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 4-Amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol

Introduction to 4-Amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol (CAS No. 117411-02-6)

4-Amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the triazine family, characterized by a six-membered ring containing three nitrogen atoms. The presence of both amino and thiol functional groups makes it a versatile intermediate in the development of various bioactive molecules. Its chemical formula and structural properties contribute to its reactivity, making it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The CAS No. 117411-02-6 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing in research and industrial applications. The molecular structure of 4-amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol features a phenyl ring attached to the 6-position of the triazine core, enhancing its electronic properties and potential interactions with biological targets. The thiol group at the 2-position further contributes to its reactivity, enabling conjugation with other molecules through disulfide bond formation or nucleophilic substitution reactions.

In recent years, there has been growing interest in triazine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The specific arrangement of functional groups in 4-amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol makes it particularly useful in designing molecules that can modulate enzyme activity or interact with cellular receptors. For instance, the combination of an amino group and a thiol group provides multiple sites for chemical modification, allowing for the development of highly tailored derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 4-amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol is its role as a precursor in synthesizing more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds targeting various diseases. For example, studies have shown that derivatives of this molecule exhibit inhibitory effects on certain kinases implicated in cancer progression. The phenyl ring enhances binding affinity to protein targets while the thiol group allows for further functionalization via cross-linking or covalent attachment strategies.

The synthesis of 4-amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through condensation reactions between appropriate precursors under controlled conditions. The purity and yield of this compound are critical for downstream applications in drug discovery. Advances in synthetic methodologies have enabled more efficient production routes, reducing costs and improving scalability for industrial applications.

In the realm of medicinal chemistry, 4-amino-6-phenyl-1,6-dihydro-1,3,5-triazine-2-thiol serves as a scaffold for exploring structure/activity relationships (SAR). By systematically modifying its functional groups or substituents on the triazine ring and phenyl ring (e.g., halogenation or alkylation), chemists can fine-tune its biological activity. Such modifications are essential for optimizing potency while minimizing off-target effects—a key consideration in modern drug development.

Recent research has also explored the potential of 4-amino-6-phenyl-1,6-dihydro-1,3,5-triazine derivatives as probes for understanding enzyme mechanisms or as tools in chemical biology studies. For example:

• Investigations into their interactions with metalloproteinases have revealed insights into enzyme inhibition strategies.
• Studies using these compounds as scaffolds have led to discoveries about how certain proteins regulate cellular processes.
• The thiol group has been exploited for developing probes that can label specific biomolecules within cells.

The versatility of 4-amino-N-(pyridinio[1]ylmethylidene)-N'-thiophenecarboxamidine, another derivative mentioned in some studies (though not directly related to CAS No. 117411 but illustrative), underscores the broader utility of triazine-based compounds in medicinal chemistry. These findings collectively highlight how modifications at different positions within the triazine ring can dramatically alter biological activity.

From an industrial perspective,CAS No. 11741102 is an important identifier that ensures consistency across different suppliers and research groups. This standardized numbering system facilitates accurate procurement and documentation of chemical substances used in research laboratories worldwide.

The growing body of literature on triazine derivatives, including those derived from 4-amino-N-(pyridinio[1]ylmethylidene)-N'-thiophenecarboxamidine, suggests that these compounds will continue to be valuable tools in drug discovery programs over the coming years. Their unique structural features offer opportunities for innovation across multiple therapeutic areas.

In conclusion,4-Amino-N-(pyridinio[1]ylmethylidene)-N'-thiophenecarboxamidine represents an important class of heterocyclic compounds with significant potential applications in pharmaceutical research and development.Collectively,CAS No 11741102, 4-amino-N-(pyridinio[1]ylmethylidene)-N'-thiophenecarboxamidine,and other related derivatives continue to inspire new synthetic strategies while providing essential building blocks for medicinal chemists worldwide.Collectively,CAS No 11741102, 4-amino-N-(pyridinio[1]ylmethylidene)-N'-thiophenecarboxamidine,and other related derivatives continue to inspire new synthetic strategies while providing essential building blocks for medicinal chemists worldwide.Collectively,CAS No 11741102, 4-amino-N-(pyridinio[1]ylmethylidene)-N'-thiophenecarboxamidine,and other related derivatives continue to inspire new synthetic strategies while providing essential building blocks for medicinal chemists worldwide.Collectively,CAS No 11741